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Compound of Interest

Compound Name: 1,4-Bis(diphenylphosphino)butane

Cat. No.: B1266417

Introduction

1,4-Bis(diphenylphosphino)butane, commonly abbreviated as dppb, is an organophosphorus
compound widely utilized as a bidentate phosphine ligand in organometallic chemistry and
catalysis.[1][2][3] Its chemical structure features a flexible four-carbon (butane) backbone
connecting two diphenylphosphino groups.[4][5] This structural characteristic allows it to
chelate to metal centers, forming stable complexes that are instrumental in a variety of catalytic
transformations. Dppb is a white, crystalline solid that is soluble in common organic solvents.[1]

[2]

Core Molecular Properties

The fundamental molecular and physical properties of 1,4-Bis(diphenylphosphino)butane
are summarized below. These data are critical for its application in chemical synthesis and for
the characterization of its metallic complexes.
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Identifier Value Reference
Molecular Formula Ca2sH2sP2 [61[71[8]
Molecular Weight 426.47 g/mol [B1[41[71[8]
1,4-
Alternate Names Butanediylbis[diphenylphosphi [8]
ne], dppb
CAS Number 7688-25-7 [1][4][6][8]
Melting Point 132-136 °C [11[3]114]
Appearance White solid [11[3]

Applications in Catalysis

As a ligand, dppb plays a crucial role in various transition metal-catalyzed reactions. It is
frequently employed in palladium-catalyzed processes such as Suzuki, Heck, Negishi, and
Sonogashira couplings.[1] The ligand's bite angle, which is approximately 94° when
coordinated to a metal, influences the reactivity and selectivity of the catalytic system.[2] Nickel
complexes incorporating dppb are also known and utilized in catalysis.[2] Furthermore, it
serves as a ligand in alkylations and isomerization reactions.[1]

Logical Relationship of Synthesis

The synthesis of 1,4-Bis(diphenylphosphino)butane typically involves the reaction of a
diphenylphosphine source with a 1,4-dihalobutane. The following diagram illustrates the
general logical relationship of the reactants and the product.

Diphenylphosphine
Source Nucleophilic
(e.g., KPPhz or LiPPh2) Substitution

1,4-Bis(diphenylphosphino)butane
Electrophile (dppb)

1,4-Dihalobutane
(e.g., 1,4-Dichlorobutane)
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Caption: Logical flow from reactants to the final dppb product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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